![molecular formula C11H6F3NO3 B1445967 6-(Trifluoromethoxy)quinoline-4-carboxylic acid CAS No. 1361197-98-9](/img/structure/B1445967.png)
6-(Trifluoromethoxy)quinoline-4-carboxylic acid
Overview
Description
“6-(Trifluoromethoxy)quinoline-4-carboxylic acid” is a chemical compound . It is a derivative of quinoline, a class of compounds that are ubiquitous in natural products and bioactive compounds . Quinoline derivatives possess various biological activities, including antitumor, 5-HT3 receptor antagonistic, antimalarial, antibacterial, antituberculosis, and antiviral activities .
Scientific Research Applications
Synthesis and Amylolytic Activity
6-(Trifluoromethoxy)quinoline-4-carboxylic acid derivatives have been synthesized through efficient methods and shown to exhibit significant activity against certain Aspergillus fungi as amylolytic agents (Makki, Bakhotmah, & Abdel-Rahman, 2012).
Metalation and Functionalization
This compound has been subjected to metalation and functionalization studies, demonstrating its versatility in chemical transformations. The study provided insights into selective metalation and subsequent carboxylation or other functionalization at specific positions of the molecule (Schlosser & Marull, 2003).
Cytotoxic Activity and Molecular Docking Studies
Derivatives of 6-(Trifluoromethoxy)quinoline-4-carboxylic acid have been explored for their cytotoxic activity against various carcinoma cell lines. Additionally, molecular docking studies were performed to understand their mechanism of action as potential anticancer agents (Bhatt, Agrawal, & Patel, 2015).
Photophysical Properties
Studies on azole-quinoline-based fluorophores, including those derived from 6-(Trifluoromethoxy)quinoline-4-carboxylic acid, have been conducted to explore their photophysical behaviors. These compounds displayed unique emission properties that were influenced by solvent polarity, indicating potential applications in materials science (Padalkar & Sekar, 2014).
Electrochemistry on Glassy Carbon Electrode
The redox behavior of quinoxaline carboxylic acid derivatives, related to 6-(Trifluoromethoxy)quinoline-4-carboxylic acid, was studied at the surface of glassy carbon electrodes. This research contributed valuable insights into the electrochemical properties and potential applications of these compounds (Shah et al., 2014).
Structural Characterization in Complexation
The structural characterization of complexes involving 6-(Trifluoromethoxy)quinoline-4-carboxylic acid derivatives has been explored. This research provided insights into the potential of these compounds in forming complex structures with various metals (Moriuchi et al., 2007).
properties
IUPAC Name |
6-(trifluoromethoxy)quinoline-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6F3NO3/c12-11(13,14)18-6-1-2-9-8(5-6)7(10(16)17)3-4-15-9/h1-5H,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKQAUXRUPQNREV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC=CC(=C2C=C1OC(F)(F)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6F3NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(Trifluoromethoxy)quinoline-4-carboxylic acid |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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